Cas no 887897-36-1 (3-(2-ethoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-ethoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887897-36-1
• MF: C₁₉H₁₇N₃O₆
• MW: 383.354784727097
• CID: 6295191
• PubChem ID: 7160139
• Update Time: 2025-10-17

3-(2-ethoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• AKOS024594418
• AB00671610-01
• F0666-1144
• 887897-36-1
• 3-[(2-ethoxyacetyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• 3-(2-ethoxyacetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• Inchi： 1S/C19H17N3O6/c1-2-27-11-16(23)21-17-14-5-3-4-6-15(14)28-18(17)19(24)20-12-7-9-13(10-8-12)22(25)26/h3-10H,2,11H2,1H3,(H,20,24)(H,21,23)
• InChI Key： AVGZVBZJMNHQBG-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)=C(C2C=CC=CC1=2)NC(COCC)=O

Computed Properties

• Exact Mass: 383.11173527g/mol
• Monoisotopic Mass: 383.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-ethoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide (CAS No. 887897-36-1)

3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide (CAS No. 887897-36-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide is defined by its core 1-benzofuran-2-carboxamide framework, which is substituted with a 2-ethoxyacetamido group at the 3-position and an N-(4-nitrophenyl) group at the amide nitrogen. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide has been reported using various methodologies. One common approach involves the reaction of 1-benzofuran-2-carboxylic acid with 4-nitroaniline in the presence of a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). The resulting intermediate is then treated with 2-ethoxyacetyl chloride to introduce the 2-ethoxyacetamido group. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

In terms of biological activities, recent studies have highlighted the potential of 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have also explored the anticancer properties of 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide. A study published in Cancer Letters reported that this compound induces apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These results indicate that it may have therapeutic potential in cancer therapy, particularly in combination with other anticancer agents.

Beyond its anti-inflammatory and anticancer activities, 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective effect makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics suggest that it can be effectively administered orally, making it a viable option for drug development.

In conclusion, 3-(2-Ethoxyacetamido)-N-(4-Nitrophenyl)-1-Benzofuran-2-Carboxamide (CAS No. 887897-36-1) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.